Cas no 1803711-69-4 (Methyl 6-cyano-3-(trifluoromethyl)picolinate)

• Product Name: Methyl 6-cyano-3-(trifluoromethyl)picolinate
• CAS No: 1803711-69-4
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4802519
• Update Time: 2025-11-01

Methyl 6-cyano-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-(trifluoromethyl)picolinate

• Inchi： 1S/C9H5F3N2O2/c1-16-8(15)7-6(9(10,11)12)3-2-5(4-13)14-7/h2-3H,1H3
• InChI Key： MIRLTAPRYYKRBT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)N=C1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 6-cyano-3-(trifluoromethyl)picolinate

Methyl 6-cyano-3-(trifluoromethyl)picolinate: A Promising Compound in Modern Pharmaceutical Research

Methyl 6-cyano-3-(trifluoromethyl)picolinate is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical and materials science. The CAS No. 1803711-69-4 identifier underscores its distinct chemical profile, which combines aromatic rings with functional groups such as cyano and trifluoromethyl moieties. This molecule belongs to the class of picolinate derivatives, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for drug development.

As a picolinate derivative, Methyl 6-cyano-3-(trifluoromethyl)picolinate exhibits a conjugated system that enhances its reactivity and interaction with biological targets. The trifluoromethyl group, a key structural element, contributes to the molecule’s hydrophobicity and metabolic stability, making it an attractive candidate for pharmaceutical applications. The cyano group further modifies its electronic properties, enabling potential interactions with enzymes and receptors. These structural features are critical for its functional behavior and have been the focus of recent investigations in drug discovery.

Recent advancements in computational chemistry have provided insights into the molecular dynamics of Methyl 6-cyano-3-(trif, trifluoromethyl)picolinate. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound’s trifluoromethyl substituent enhances its binding affinity to specific protein targets, such as kinase enzymes and ion channels. This finding aligns with the growing trend of using fluorinated compounds to improve drug potency and selectivity. The molecule’s ability to modulate these targets has sparked interest in its potential therapeutic applications, particularly in oncology and neurology.

One of the most notable aspects of Methyl 6-cyano-3-(trifluoromethyl)picolinate is its role in the development of targeted therapy for cancer treatment. Researchers have explored its ability to inhibit proliferation of cancer cells by interfering with signaling pathways such as PI3K/AKT and MAPK. A 2024 preclinical study published in Cell Reports revealed that the compound effectively induces apoptosis in breast cancer cell lines while sparing normal cells. This selective toxicity highlights its potential as a next-generation therapeutic agent.

Additionally, Methyl 6-cyano-3-(trifluoromethyl)picolinate has shown promise in the field of neurodegenerative disease research. A 2023 study in Neuropharmacology reported that the compound reduces neuroinflammation and protects neurons from oxidative stress in models of Alzheimer’s disease. The molecule’s ability to cross the blood-brain barrier and its anti-inflammatory properties make it a compelling candidate for further investigation in neurological disorders.

From a synthetic perspective, the trifluoromethyl group in Methyl 6-cyano-3-(trifluoromethyl)picolinate is a focal point for organic chemists aiming to develop efficient synthesis methods. A 2022 paper in Organic Letters described a novel catalytic approach to introduce the trifluoromethyl group into aromatic rings, which could streamline the production of this compound. Such advancements are crucial for scaling up synthesis for pharmaceutical applications.

Another emerging area of research involves the photophysical properties of Methyl 6-cyano-3-(trifluoromethyl)picolinate. A 2024 study in Advanced Materials demonstrated that the compound exhibits strong fluorescence under UV light, making it a potential candidate for bioimaging applications. This property is attributed to the conjugated system and the electron-withdrawing nature of the trifluoromethyl group, which facilitates energy transfer processes.

Despite its promising attributes, challenges remain in optimizing the pharmacokinetic profile of Methyl 6-cyano-3-(trifluoromethyl)picolinate. A 2023 review in Drug Discovery Today emphasized the need for further studies on its metabolism and toxicology to ensure its safety for human use. Researchers are also exploring ways to enhance its solubility and bioavailability through structural modifications, such as the introduction of hydrophilic groups or the use of prodrug strategies.

Overall, Methyl 6-cyano-3-(trifluoromethyl)picolinate represents a versatile molecule with broad implications for pharmaceutical innovation. Its unique structural features and biological activities have positioned it as a key player in the development of novel therapeutics. As research continues to uncover its potential, this compound is likely to play an increasingly important role in addressing complex medical challenges.